Cas no 1806477-49-5 (2-(3-Bromopropyl)-6-methylbenzonitrile)

• Product Name: 2-(3-Bromopropyl)-6-methylbenzonitrile
• CAS No: 1806477-49-5
• MF: C₁₁H₁₂BrN
• MW: 238.123682022095
• CID: 5004466
• Update Time: 2025-08-02

2-(3-Bromopropyl)-6-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromopropyl)-6-methylbenzonitrile

• Inchi： 1S/C11H12BrN/c1-9-4-2-5-10(6-3-7-12)11(9)8-13/h2,4-5H,3,6-7H2,1H3
• InChI Key： AWWCEKMLHRKNQG-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC=C(C)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 194
• XLogP3: 3.4
• Topological Polar Surface Area: 23.8

Additional information on 2-(3-Bromopropyl)-6-methylbenzonitrile

2-(3-Bromopropyl)-6-methylbenzonitrile

2-(3-Bromopropyl)-6-methylbenzonitrile is a compound with the CAS number 1806477-49-5, which represents a unique chemical structure characterized by a benzonitrile moiety substituted with a methyl group at the 6-position and a 3-bromopropyl group at the 2-position. This compound belongs to the broader category of aromatic nitriles, which are widely studied for their versatile applications in organic synthesis, materials science, and pharmaceutical research.

The structure of 2-(3-Bromopropyl)-6-methylbenzonitrile is notable for its combination of functional groups. The benzonitrile core provides aromatic stability and reactivity, while the methyl group at the 6-position introduces steric effects and potential directing effects in further reactions. The 3-bromopropyl chain at the 2-position adds a flexible alkyl group with a bromine atom, which can serve as an excellent leaving group in substitution reactions. This combination makes the compound highly valuable as an intermediate in the synthesis of more complex molecules, particularly in drug discovery and agrochemical development.

Recent advancements in synthetic chemistry have highlighted the utility of 2-(3-Bromopropyl)-6-methylbenzonitrile in constructing bioactive compounds. For instance, researchers have employed this compound as a key intermediate in the synthesis of Hsp90 inhibitors, which are promising candidates for cancer therapy. The bromine atom on the propyl chain facilitates nucleophilic substitutions, enabling the introduction of diverse functional groups that can modulate biological activity.

In addition to its role in therapeutic development, 2-(3-Bromopropyl)-6-methylbenzonitrile has been explored in materials science for its potential in creating advanced polymers. The benzonitrile group can participate in polymerization reactions, offering opportunities to design materials with tailored electronic and mechanical properties. Recent studies have demonstrated that derivatives of this compound can be incorporated into polymeric frameworks to enhance their thermal stability and conductivity.

The synthesis of 2-(3-Bromopropyl)-6-methylbenzonitrile typically involves multi-step processes that combine nucleophilic aromatic substitution with alkylation techniques. A common approach begins with the preparation of a methyl-substituted benzonitrile derivative, followed by coupling with a bromoalkane under appropriate conditions. This sequence ensures high yields and excellent regioselectivity, making it suitable for large-scale production.

From an analytical standpoint, 2-(3-Bromopropyl)-6-methylbenzonitrile can be characterized using modern spectroscopic techniques such as NMR spectroscopy, IR spectroscopy, and mass spectrometry. These methods provide detailed insights into its molecular structure and purity, ensuring compliance with quality standards in both academic and industrial settings.

In conclusion, 2-(3-Bromopropyl)-6-methylbenzonitrile (CAS No: 1806477-49-5) is a versatile compound with significant potential across multiple disciplines. Its unique combination of functional groups makes it an invaluable building block for synthesizing bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, its role in driving innovation across various fields is expected to grow further.